Cas no 41077-58-1 (2-methyl-4-hydroxy-5-methoxymethylpyrimidine)

• Product Name: 2-methyl-4-hydroxy-5-methoxymethylpyrimidine
• CAS No: 41077-58-1
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 926549
• PubChem ID: 53411071
• Update Time: 2025-06-15

2-methyl-4-hydroxy-5-methoxymethylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-hydroxy-5-methoxymethylpyrimidine
• 5-methoxymethyl-2-methyl-3H-pyrimidin-4-one
• AG-F-46025
• CTK4I4230
• KB-231499
• CS-0045967
• 5-(Methoxymethyl)-2-methylpyrimidin-4(3H)-one
• 41077-58-1
• 5-(Methoxymethyl)-2-methyl-4(3H)-pyrimidinone
• DTXSID10696438
• AKOS006273571
• 5-(methoxymethyl)-2-methyl-4-pyrimidinol
• 5-(methoxymethyl)-2-methyl-1H-pyrimidin-6-one

• Inchi： 1S/C7H10N2O2/c1-5-8-3-6(4-11-2)7(10)9-5/h3H,4H2,1-2H3,(H,8,9,10)
• InChI Key： WEYKCHNZDGXHCK-UHFFFAOYSA-N
• SMILES： O(C)CC1=CN=C(C)NC1=O

Computed Properties

• Exact Mass: 154.074
• Monoisotopic Mass: 154.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 50.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 2-methyl-4-hydroxy-5-methoxymethylpyrimidine

Introduction to 2-methyl-4-hydroxy-5-methoxymethylpyrimidine (CAS No. 41077-58-1)

2-methyl-4-hydroxy-5-methoxymethylpyrimidine, identified by the Chemical Abstracts Service Number (CAS No.) 41077-58-1, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic pyrimidine derivative has garnered considerable attention due to its versatile structural framework and potential applications in medicinal chemistry. The compound's unique substitution pattern, featuring a methyl group at the 2-position, a hydroxyl group at the 4-position, and a methoxymethyl group at the 5-position, endows it with distinct reactivity and functionalization possibilities. These features make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of therapeutic agents targeting various biological pathways.

The chemical structure of 2-methyl-4-hydroxy-5-methoxymethylpyrimidine contributes to its utility in multiple synthetic pathways. The presence of both hydroxyl and methoxymethyl groups allows for further functionalization through oxidation, reduction, or etherification reactions. This adaptability is particularly useful in drug discovery pipelines where modifications at specific positions can fine-tune pharmacokinetic and pharmacodynamic properties. Moreover, the pyrimidine core is a common motif in nucleoside analogs and other bioactive molecules, making this compound a promising precursor for designing novel therapeutic entities.

In recent years, there has been growing interest in pyrimidine derivatives as pharmacophores due to their broad spectrum of biological activities. 2-methyl-4-hydroxy-5-methoxymethylpyrimidine has been explored in several research avenues, particularly in the synthesis of antiviral and anticancer agents. Its structural similarity to naturally occurring pyrimidines, such as uracil and cytosine, suggests potential applications in nucleic acid-based therapies. For instance, modifications of this scaffold have been investigated for their ability to interfere with viral replication by inhibiting polymerase enzymes or by modulating RNA transcription.

One of the most compelling aspects of 2-methyl-4-hydroxy-5-methoxymethylpyrimidine is its role as a building block in the construction of more intricate molecules. Researchers have leveraged its reactivity to develop novel heterocyclic systems with enhanced binding affinity and selectivity for biological targets. For example, derivatives of this compound have been synthesized and evaluated for their interaction with enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity. The methoxymethyl group, in particular, provides a handle for further derivatization into esters or ethers, which can improve solubility and metabolic stability of drug candidates.

The synthesis of 2-methyl-4-hydroxy-5-methoxymethylpyrimidine itself is an area of active investigation. Several synthetic routes have been reported, each with distinct advantages depending on the desired scale and purity requirements. Common methodologies involve condensation reactions between appropriate precursors under controlled conditions to form the pyrimidine ring system. Subsequent functionalization steps are then employed to introduce the methyl, hydroxyl, and methoxymethyl groups at specific positions. Advances in catalytic systems and green chemistry principles have also enabled more efficient and sustainable synthetic approaches, reducing waste and improving yields.

The pharmacological potential of 2-methyl-4-hydroxy-5-methoxymethylpyrimidine has been further explored through computational modeling and high-throughput screening assays. These studies have identified several analogs with promising activity against targets such as kinases and proteases implicated in cancer progression. Additionally, its structural features make it a candidate for developing kinase inhibitors by competing with ATP binding sites or modulating allosteric pockets on these enzymes. Such inhibitors are critical in targeted cancer therapies due to their ability to selectively inhibit aberrant signaling pathways without affecting normal cellular processes.

In conclusion,2-methyl-4-hydroxy-5-methoxymethylpyrimidine (CAS No. 41077-58-1) represents a versatile intermediate with significant implications for pharmaceutical research and development. Its unique structural attributes enable diverse synthetic manipulations, making it indispensable in constructing complex bioactive molecules. The growing body of research underscores its potential as a scaffold for developing novel therapeutics across multiple disease areas. As synthetic methodologies continue to evolve, so too will the applications of this remarkable compound in addressing unmet medical needs.